U-0521 U-0521 U 0521 is a member of acetophenones.
Brand Name: Vulcanchem
CAS No.: 5466-89-7
VCID: VC0546136
InChI: InChI=1S/C10H12O3/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6,11-12H,1-2H3
SMILES: CC(C)C(=O)C1=CC(=C(C=C1)O)O
Molecular Formula: C10H12O3
Molecular Weight: 180.20 g/mol

U-0521

CAS No.: 5466-89-7

Cat. No.: VC0546136

Molecular Formula: C10H12O3

Molecular Weight: 180.20 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

U-0521 - 5466-89-7

Specification

Description U 0521 is a member of acetophenones.
CAS No. 5466-89-7
Molecular Formula C10H12O3
Molecular Weight 180.20 g/mol
IUPAC Name 1-(3,4-dihydroxyphenyl)-2-methylpropan-1-one
Standard InChI InChI=1S/C10H12O3/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6,11-12H,1-2H3
Standard InChI Key VDQLKIBLTMPAHI-UHFFFAOYSA-N
SMILES CC(C)C(=O)C1=CC(=C(C=C1)O)O
Canonical SMILES CC(C)C(=O)C1=CC(=C(C=C1)O)O
Appearance White to off-white solid powder

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